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Compound of Interest

Compound Name: Scriptene

Cat. No.: B038973 Get Quote

Assumption: The user query for "Scriptene" is assumed to be a misspelling of "Streptimidone,"

a known glutarimide antibiotic and protein synthesis inhibitor used in cell culture. All information

provided below pertains to Streptimidone.

Introduction
Streptimidone is a glutarimide antibiotic isolated from Streptomyces species. It is a potent

inhibitor of eukaryotic protein synthesis, making it a valuable tool for studying cellular

processes and for potential therapeutic applications.[1][2][3] Streptimidone exerts its effect by

binding to the E-site of the large 60S ribosomal subunit of the 80S ribosome. This action stalls

the translocation of tRNA and inhibits the elongation of the polypeptide chain.[2] Due to its

biological activities, Streptimidone has been investigated for its antifungal, antiprotozoal, and

antitumor properties.[3][4][5]

Data Presentation
The following tables summarize the key quantitative and qualitative information for using

Streptimidone in a research setting.

Table 1: Physicochemical Properties of Streptimidone
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Property Value Source

Molecular Formula C₁₆H₂₃NO₄ [1][6]

Molecular Weight 293.4 g/mol [1]

Appearance Colorless residue [1]

Purity >95% by HPLC [1]

CAS Number 738-72-7 [1]

Table 2: Solubility and Storage of Streptimidone

Parameter Recommendation Source

Recommended Solvents
DMSO, Ethanol, Methanol,

DMF
[3][5]

Stock Solution Storage

Store in aliquots at -20°C or

-80°C, protected from light.

Avoid repeated freeze-thaw

cycles.

[2][7]

Stability in Media

Limited public data available;

stability is influenced by

temperature, pH, light, and

media components.

Experimental determination is

highly recommended.

[2]

Table 3: Recommended Concentrations for Use
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Application Concentration Source

In Vitro Protein Synthesis

Inhibition (cell-free assay)
50 µg/mL

Cell Culture (General)

Varies by cell line. A dose-

response experiment is

recommended to determine

the optimal concentration.

Final DMSO Concentration in

Media

Should be non-toxic to cells,

typically <0.5% (v/v).
[2][7]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution of Streptimidone
This protocol describes the preparation of a 10 mM stock solution of Streptimidone in DMSO.

Materials:

Streptimidone powder

Dimethyl sulfoxide (DMSO), sterile

Sterile, conical-bottom microcentrifuge tubes

Vortex mixer

Calibrated pipettes and sterile tips

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * 293.4 g/mol * Volume (L) For example, to make 1 mL (0.001 L) of a 10

mM stock solution, you would need 2.934 mg of Streptimidone.
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Weigh the Streptimidone: In a sterile microcentrifuge tube, carefully weigh the calculated

amount of Streptimidone powder.

Dissolve in DMSO: Add the appropriate volume of sterile DMSO to the tube containing the

Streptimidone powder.

Vortex: Vortex the solution until the Streptimidone is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C and protect them from light to

prevent degradation.

Protocol 2: Application of Streptimidone to Cell Culture
This protocol provides a general procedure for treating cultured cells with Streptimidone.

Materials:

Cultured cells in appropriate flasks or plates

Complete cell culture medium, pre-warmed to 37°C

Streptimidone stock solution (from Protocol 1)

Sterile pipettes and tips

Procedure:

Thaw the Stock Solution: Thaw an aliquot of the Streptimidone stock solution at room

temperature or in a 37°C water bath.

Prepare the Working Solution:

Pre-warm the complete cell culture medium to 37°C.

Dilute the Streptimidone stock solution into the pre-warmed medium to achieve the

desired final concentration. It is recommended to perform a serial dilution.
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Important: Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture

medium is below the toxic threshold for your specific cell line (typically <0.5%).

Treat the Cells:

Remove the existing medium from the cultured cells.

Add the medium containing the desired final concentration of Streptimidone to the cells.

Gently swirl the plate or flask to ensure even distribution.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Controls: Always include a vehicle-only control (medium with the same final concentration of

DMSO) to account for any effects of the solvent on the cells.

Protocol 3: Assessing the Stability of Streptimidone in
Cell Culture Medium
As the stability of Streptimidone in cell culture media is not well-documented, it is crucial to

determine its stability under your specific experimental conditions.[2]

Materials:

Streptimidone stock solution

Complete cell culture medium

Sterile microcentrifuge tubes

Incubator (37°C, 5% CO₂)

Analytical method for quantification (e.g., HPLC, LC-MS/MS)

Procedure:

Prepare Spiked Media:
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Warm the cell culture medium to 37°C.

Spike the medium with the Streptimidone stock solution to the final working concentration.

Mix thoroughly.

Incubation and Sampling:

Aliquot the Streptimidone-spiked media into sterile microcentrifuge tubes.

Immediately collect a sample for the T=0 time point and store it appropriately for analysis.

Incubate the remaining tubes at 37°C in a 5% CO₂ incubator.

Collect Time Points: Collect samples at various time points (e.g., 2, 4, 8, 12, 24, 48, and 72

hours).

Quantify Streptimidone: Analyze the samples using a validated method like HPLC or LC-

MS/MS to determine the concentration of Streptimidone at each time point.

Data Analysis: Plot the concentration of Streptimidone versus time to determine its stability

and half-life in your cell culture medium. Based on these results, you may need to replenish

the medium with fresh Streptimidone during long-term experiments.[2]

Visualizations
Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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